5-(4-Methoxyphenoxy)-2-methylpentanoic acid

Catalog No.
S883801
CAS No.
1267501-89-2
M.F
C13H18O4
M. Wt
238.283
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
5-(4-Methoxyphenoxy)-2-methylpentanoic acid

CAS Number

1267501-89-2

Product Name

5-(4-Methoxyphenoxy)-2-methylpentanoic acid

IUPAC Name

5-(4-methoxyphenoxy)-2-methylpentanoic acid

Molecular Formula

C13H18O4

Molecular Weight

238.283

InChI

InChI=1S/C13H18O4/c1-10(13(14)15)4-3-9-17-12-7-5-11(16-2)6-8-12/h5-8,10H,3-4,9H2,1-2H3,(H,14,15)

InChI Key

VXENOFYFHYCDRJ-UHFFFAOYSA-N

SMILES

CC(CCCOC1=CC=C(C=C1)OC)C(=O)O

5-(4-Methoxyphenoxy)-2-methylpentanoic acid is an organic compound characterized by its unique structure, which includes a methoxy group and a phenoxy group attached to a pentanoic acid backbone. This compound has garnered attention in various fields due to its potential biological activities and applications.

Typical for carboxylic acids and ethers. Key reactions include:

  • Esterification: Reacting with alcohols to form esters.
  • Decarboxylation: Under certain conditions, it may lose carbon dioxide.
  • Nucleophilic Substitution: The methoxy group can be replaced by nucleophiles in the presence of strong bases or acids.

Research indicates that 5-(4-Methoxyphenoxy)-2-methylpentanoic acid exhibits antifungal activity, which suggests potential applications in pharmaceutical formulations aimed at treating fungal infections . Additionally, it may interact with various biological pathways, but further studies are needed to elucidate its full pharmacological profile.

The synthesis of 5-(4-Methoxyphenoxy)-2-methylpentanoic acid typically involves the following steps:

  • Starting Materials: The synthesis begins with 4-methoxyphenol and suitable alkylating agents.
  • Refluxing: The reagents are refluxed in a solvent (often methanol) to facilitate the reaction.
  • Acidification: The reaction mixture is then acidified using sulfuric acid.
  • Extraction and Purification: The product is extracted using solvents like ethyl acetate and purified through column chromatography .

Several compounds share structural similarities with 5-(4-Methoxyphenoxy)-2-methylpentanoic acid. These include:

Compound NameStructure FeaturesUnique Aspects
4-(2-(3-(tert-butyl)phenoxy)-5-isopropylphenyl)-4-methylpentanoic acidContains tert-butyl and isopropyl groupsEnhanced hydrophobicity
4-(5-isopropyl-2-phenoxyphenyl)-4-methylpentanoic acidIsopropyl substitutionPotentially different biological activity
4-(2-(pyridin-2-yloxy)phenyl)-4-methylpentanoic acidPyridine ring inclusionMay exhibit unique pharmacological properties

These compounds demonstrate variations in their functional groups and substituents, which can influence their biological activities and applications. The unique combination of the methoxy and phenoxy groups in 5-(4-Methoxyphenoxy)-2-methylpentanoic acid sets it apart from others, potentially affecting its solubility, reactivity, and biological interactions.

XLogP3

2.6

Dates

Modify: 2023-07-19

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